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Compound of Interest

Compound Name: Cy7-YNE

Cat. No.: B15553537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the near-infrared (NIR) fluorescent

probe, Cy7-YNE. We delve into its core spectral properties, provide detailed experimental

protocols for its application in bioconjugation, and present a visual representation of a typical

experimental workflow. This document is intended to serve as a valuable resource for

researchers leveraging fluorescent technologies in drug development and molecular biology.

Core Photophysical and Chemical Properties of
Cy7-YNE
Cy7-YNE is a heptamethine cyanine dye functionalized with a terminal alkyne group. This

feature makes it an ideal reagent for bio-orthogonal labeling through copper-catalyzed azide-

alkyne cycloaddition (CuAAC), commonly known as "click chemistry".[1] Its fluorescence in the

near-infrared spectrum (700-900 nm) is particularly advantageous for biological applications

due to reduced autofluorescence from endogenous molecules, deeper tissue penetration of

light, and a high signal-to-background ratio.[2][3]

The quantitative photophysical and chemical properties of Cy7-YNE are summarized below.

These values are critical for designing and executing quantitative fluorescence-based assays.
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Property Value Notes

Excitation Maximum (λex) ~750 - 756 nm[4][5][6]
The optimal wavelength for

excitation.

Emission Maximum (λem) ~773 - 790 nm[1][4][5]
The peak wavelength of

emitted fluorescence.

Molar Extinction Coefficient (ε)
~199,000 - 250,000

cm⁻¹M⁻¹[4][5][6]

A measure of how strongly the

dye absorbs light at its λex.

Fluorescence Quantum Yield

(Φ)
~0.3[4][5]

The efficiency of converting

absorbed photons into emitted

photons.

Reactive Group Terminal Alkyne (-C≡CH)

Enables covalent conjugation

to azide-modified molecules

via click chemistry.[1]

Solubility

Good in organic solvents

(DMSO, DMF); limited in

aqueous buffers.[4][5]

Co-solvents are often required

for aqueous labeling reactions.

Experimental Protocol: Labeling of Azide-Modified
Proteins with Cy7-YNE
This section details a general protocol for the covalent labeling of a protein containing an azide

functional group with Cy7-YNE using a copper(I)-catalyzed click reaction.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

Cy7-YNE

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Copper(II) sulfate (CuSO₄) solution (e.g., 20 mM in water)
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Reducing agent solution (e.g., 300 mM sodium ascorbate in water, freshly prepared)

Copper-chelating ligand solution (e.g., 100 mM THPTA in water)

Purification column (e.g., Sephadex G-25) for removal of unreacted dye

Procedure:

Preparation of Stock Solutions:

Dissolve Cy7-YNE in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

Prepare stock solutions of CuSO₄, sodium ascorbate, and a copper-chelating ligand such

as THPTA.

Reaction Setup:

In a microcentrifuge tube, dilute the azide-modified protein to a final concentration of 1-5

mg/mL in PBS buffer.

Add the Cy7-YNE stock solution to the protein solution. A molar excess of 3-10 fold of the

dye to the protein is a good starting point for optimization.

Add the copper-chelating ligand solution.

Add the CuSO₄ solution.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

Incubation:

Incubate the reaction mixture for 30-60 minutes at room temperature, protected from light.

Gentle mixing during incubation is recommended.

Purification of the Conjugate:

Following incubation, purify the Cy7-YNE-labeled protein from unreacted dye and reaction

components using a size-exclusion chromatography column (e.g., Sephadex G-25)
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equilibrated with PBS.

Collect the fractions containing the labeled protein, which can typically be identified by

their color.

Characterization and Storage:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at the protein's absorbance maximum (e.g., 280 nm for many proteins) and the

absorbance maximum of Cy7-YNE (~750 nm).

Store the purified conjugate at 4°C, protected from light. For long-term storage, -20°C or

-80°C is recommended.

Visualizing the Experimental Workflow
The following diagrams illustrate the key steps in the labeling of an azide-modified protein with

Cy7-YNE and a representative signaling pathway where such a conjugate could be applied.
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Caption: Workflow for labeling an azide-modified protein with Cy7-YNE.
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Caption: Application of Cy7-YNE labeled protein in cellular imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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